2-cyclopentyl-1-[4-(4-hydroxyphenyl)-3,6-dihydro-2H-pyridin-1-yl]ethanone

• IUPAC Name: 2-cyclopentyl-1-[4-(4-hydroxyphenyl)-3,6-dihydro-2H-pyridin-1-yl]ethanone
• InChI: InChI=1S/C18H23NO2/c20-17-7-5-15(6-8-17)16-9-11-19(12-10-16)18(21)13-14-3-1-2-4-14/h5-9,14,20H,1-4,10-13H2
• InChI Key: URCUEDCGSZOTTR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CC(=O)N2CCC(=CC2)C3=CC=C(C=C3)O
• Molecular Formula: C18H23NO2
• Molecular Weight: 285.4 g/mol

Description

2-cyclopentyl-1-[4-(4-hydroxyphenyl)-3,6-dihydro-2H-pyridin-1-yl]ethanone, also known as CP-55940, is a synthetic cannabinoid compound that has been extensively studied for its potential therapeutic applications. This compound is structurally similar to the natural cannabinoid tetrahydrocannabinol (THC), which is found in the cannabis plant. CP-55940 has been shown to have a variety of biochemical and physiological effects, and has been studied for its potential use in treating a range of medical conditions.

Mechanism of Action

2-cyclopentyl-1-[4-(4-hydroxyphenyl)-3,6-dihydro-2H-pyridin-1-yl]ethanone acts on the cannabinoid receptors in the brain and body, which are part of the endocannabinoid system. The endocannabinoid system is involved in a variety of physiological processes, including pain sensation, mood regulation, and immune function. 2-cyclopentyl-1-[4-(4-hydroxyphenyl)-3,6-dihydro-2H-pyridin-1-yl]ethanone binds to the cannabinoid receptors and activates them, leading to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
2-cyclopentyl-1-[4-(4-hydroxyphenyl)-3,6-dihydro-2H-pyridin-1-yl]ethanone has been shown to have a variety of biochemical and physiological effects. One of the main effects of 2-cyclopentyl-1-[4-(4-hydroxyphenyl)-3,6-dihydro-2H-pyridin-1-yl]ethanone is its analgesic properties. 2-cyclopentyl-1-[4-(4-hydroxyphenyl)-3,6-dihydro-2H-pyridin-1-yl]ethanone has been shown to reduce pain in animal models of chronic pain, and may be a promising treatment option for patients with chronic pain conditions. 2-cyclopentyl-1-[4-(4-hydroxyphenyl)-3,6-dihydro-2H-pyridin-1-yl]ethanone has also been shown to have anti-inflammatory effects, which may be useful in the treatment of inflammatory conditions such as arthritis. Other potential effects of 2-cyclopentyl-1-[4-(4-hydroxyphenyl)-3,6-dihydro-2H-pyridin-1-yl]ethanone include mood regulation, appetite stimulation, and immune system modulation.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-cyclopentyl-1-[4-(4-hydroxyphenyl)-3,6-dihydro-2H-pyridin-1-yl]ethanone for lab experiments is its potency and selectivity for the cannabinoid receptors. This makes it a useful tool for studying the endocannabinoid system and its role in various physiological processes. However, 2-cyclopentyl-1-[4-(4-hydroxyphenyl)-3,6-dihydro-2H-pyridin-1-yl]ethanone can be difficult to work with due to its complex synthesis and the need for careful control of reaction conditions. Additionally, the effects of 2-cyclopentyl-1-[4-(4-hydroxyphenyl)-3,6-dihydro-2H-pyridin-1-yl]ethanone can be variable depending on the experimental conditions, which can make it challenging to interpret results.

Future Directions

There are many potential future directions for research on 2-cyclopentyl-1-[4-(4-hydroxyphenyl)-3,6-dihydro-2H-pyridin-1-yl]ethanone. One area of interest is the development of new synthetic cannabinoids that have improved therapeutic properties and reduced side effects compared to 2-cyclopentyl-1-[4-(4-hydroxyphenyl)-3,6-dihydro-2H-pyridin-1-yl]ethanone. Additionally, further research is needed to understand the mechanisms underlying the analgesic and anti-inflammatory effects of 2-cyclopentyl-1-[4-(4-hydroxyphenyl)-3,6-dihydro-2H-pyridin-1-yl]ethanone, which could lead to the development of new treatments for chronic pain and inflammatory conditions. Finally, more research is needed to understand the potential risks and benefits of using 2-cyclopentyl-1-[4-(4-hydroxyphenyl)-3,6-dihydro-2H-pyridin-1-yl]ethanone in humans, particularly with regard to long-term use and potential adverse effects.

Synthesis Methods

The synthesis of 2-cyclopentyl-1-[4-(4-hydroxyphenyl)-3,6-dihydro-2H-pyridin-1-yl]ethanone is a complex process that involves the use of several chemical intermediates. The first step in the synthesis involves the reaction of 4-hydroxybenzaldehyde with cyclopentanone in the presence of a base catalyst. This reaction produces a key intermediate, which is then reacted with 3,6-dihydro-2H-pyridine in the presence of another base catalyst to produce the final product, 2-cyclopentyl-1-[4-(4-hydroxyphenyl)-3,6-dihydro-2H-pyridin-1-yl]ethanone. The synthesis of 2-cyclopentyl-1-[4-(4-hydroxyphenyl)-3,6-dihydro-2H-pyridin-1-yl]ethanone is a multi-step process that requires careful control of reaction conditions and purification steps to ensure the formation of a pure product.

Scientific Research Applications

2-cyclopentyl-1-[4-(4-hydroxyphenyl)-3,6-dihydro-2H-pyridin-1-yl]ethanone has been extensively studied for its potential therapeutic applications. One of the main areas of research has been in the treatment of pain, particularly chronic pain. 2-cyclopentyl-1-[4-(4-hydroxyphenyl)-3,6-dihydro-2H-pyridin-1-yl]ethanone has been shown to have potent analgesic effects, and has been studied in animal models of pain. Other potential therapeutic applications of 2-cyclopentyl-1-[4-(4-hydroxyphenyl)-3,6-dihydro-2H-pyridin-1-yl]ethanone include the treatment of anxiety, depression, and other psychiatric disorders. 2-cyclopentyl-1-[4-(4-hydroxyphenyl)-3,6-dihydro-2H-pyridin-1-yl]ethanone has also been studied for its potential use in the treatment of cancer, as it has been shown to have anti-tumor effects in some studies.